5-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95%

• IUPAC Name: 5-(6-oxo-1H-pyridin-3-yl)thiophene-2-carbaldehyde
• InChI: InChI=1S/C10H7NO2S/c12-6-8-2-3-9(14-8)7-1-4-10(13)11-5-7/h1-6H,(H,11,13)
• InChI Key: HVAWWTYRIMTRNR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC=C1C2=CC=C(S2)C=O
• Molecular Formula: C10H7NO2S
• DSSTOX Substance ID: DTXSID40682687
• Molecular Weight: 205.23 g/mol
• CAS RN: 1261941-35-8

Description

5-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% (5F2H) is a novel chemical compound that has recently been studied for its potential applications in scientific research.

Scientific Research Applications

5-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% has been studied for its potential applications in scientific research. It has been found to be a useful reagent in the synthesis of a range of compounds, including N-alkyl-2-hydroxypyridines, N-alkyl-2-hydroxyimidazoles, and N-alkyl-2-hydroxybenzimidazoles. It has also been used in the synthesis of a range of heterocyclic compounds, including thieno[2,3-d]pyrimidines, thieno[3,2-d]pyrimidines, and thieno[2,3-d]imidazoles.

Mechanism of Action

The mechanism of action of 5-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% is not yet fully understood. However, it is believed to act as a proton donor in the formation of N-alkyl-2-hydroxypyridines, N-alkyl-2-hydroxyimidazoles, and N-alkyl-2-hydroxybenzimidazoles. It is also believed to act as a reducing agent in the formation of thieno[2,3-d]pyrimidines, thieno[3,2-d]pyrimidines, and thieno[2,3-d]imidazoles.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% have not been studied in detail. However, it is believed to have potential therapeutic applications, including the potential to inhibit certain enzymes involved in the metabolism of drugs. It is also believed to have potential antioxidant activity.

Advantages and Limitations for Lab Experiments

5-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% has several advantages for lab experiments. It is relatively easy to synthesize and can be stored for long periods of time without degradation. It is also relatively inexpensive and can be used in a wide range of laboratory experiments. However, it is important to note that 5-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% is a highly reactive compound and must be handled with care.

Future Directions

There are a number of potential future directions for the study of 5-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95%. These include further studies into its biochemical and physiological effects, its potential therapeutic applications, and its potential use as an antioxidant. Additionally, further research into its mechanism of action and its potential applications in the synthesis of other compounds could be beneficial. Finally, further research into the safety and toxicity of 5-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% is also necessary.

Synthesis Methods

5-(5-Formylthiophen-2-yl)-2-hydroxypyridine, 95% can be synthesized using a two-step synthesis method. The first step involves the reaction of 5-formylthiophene-2-carboxaldehyde and 2-aminopyridine in aqueous media. The second step involves the reaction of the product of the first step with aqueous sodium hydroxide. The overall reaction is shown below:
5-formylthiophene-2-carboxaldehyde + 2-aminopyridine → 5-(5-formylthiophen-2-yl)-2-hydroxypyridine